3-[[1-[(1-Methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]quinoline-6-carbonitrile

• IUPAC Name: 3-[[1-[(1-methylpyrazol-4-yl)methyl]aziridin-2-yl]methoxy]quinoline-6-carbonitrile
• InChI: InChI=1S/C18H17N5O/c1-22-9-14(7-21-22)10-23-11-16(23)12-24-17-5-15-4-13(6-19)2-3-18(15)20-8-17/h2-5,7-9,16H,10-12H2,1H3
• InChI Key: HTLQHSFAVHACRV-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C=N1)CN2CC2COC3=CN=C4C=CC(=CC4=C3)C#N
• Molecular Formula: C18H17N5O
• Molecular Weight: 319.4 g/mol

Description

Compounds with similar structures often have similar properties. For example, pyrazole derivatives are known to exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities.

Synthesis Analysis

The synthesis of similar compounds often involves reactions with various reagents under specific conditions. For instance, one synthesis yielded a yellow solid with a yield of 33%. The reaction was performed in dichloromethane-methanol (20:1 v/v) and the product had a Rf value of 0.71.

Molecular Structure Analysis

The molecular structure of a compound can be determined using various spectroscopic techniques. For example, 1H NMR and 13C NMR spectroscopy can provide information about the types of hydrogen and carbon atoms present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be determined using various analytical techniques. For instance, the yield, color, and Rf value of a compound can be determined during its synthesis.

Mechanism of Action

The mechanism of action of a compound refers to how it interacts with biological systems to produce its effects. Pyrazole derivatives, for example, have been found to exhibit a wide range of biological activities.

Safety and Hazards

The safety and hazards of a compound depend on its structure and properties. It’s important to handle all chemicals with care and to follow appropriate safety protocols. The specific compound you’re asking about is not intended for human or veterinary use and is for research use only.

Future Directions

The future directions for research on a compound depend on its properties and potential applications. For example, compounds with similar structures have been studied for their potential as anti-tubercular agents.